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Introduction
Myrcenol, a naturally occurring acyclic monoterpenoid, is a tertiary alcohol recognized for its

fresh, floral, and citrus-like aroma.[1] It is a significant constituent of essential oils from various

plants, including lavender and hops.[1][2] Beyond its primary application in the fragrance and

flavor industries, Myrcenol serves as a valuable chiral starting material and intermediate in the

synthesis of other fragrance compounds.[1] This technical guide provides an in-depth overview

of the physical and spectral properties of Myrcenol, detailed experimental protocols for its

synthesis and isolation, and a visualization of its synthetic pathway.

Physical and Chemical Properties
The physical and chemical properties of Myrcenol are critical for its application in various

scientific and industrial fields. These properties are summarized in the table below.
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Property Value Source

IUPAC Name
2-Methyl-6-methylideneoct-7-

en-2-ol
[2][3]

Synonyms
2-Methyl-6-methylene-7-octen-

2-ol, Myrcenol super
[3]

CAS Number 543-39-5 [1]

Molecular Formula C₁₀H₁₈O [2][3]

Molecular Weight 154.25 g/mol [1][3]

Appearance
Colorless to pale yellow

viscous liquid
[1]

Boiling Point
99-100 °C @ 10 mmHg213-

217 °C @ 760 mmHg
[1][3]

Density 0.85 g/cm³ [2]

Specific Gravity
0.97300 to 0.98200 @ 25.00

°C

Refractive Index
1.48000 to 1.48700 @ 20.00

°C

Flash Point 88.89 °C (192.00 °F)

Water Solubility
260.9 mg/L at 25 °C

(calculated)
[1]

LogP 3.0 (estimated)

Spectral Data
Detailed spectral data is essential for the identification and characterization of Myrcenol. The

following tables summarize the key spectral information available.

Mass Spectrometry (MS)
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Mass spectrometry data is crucial for determining the molecular weight and fragmentation

pattern of Myrcenol.

Technique
Key Fragments (m/z) and
Relative Intensities

Instrument

GC-MS (EI-B)
59 (99.99), 43 (44.09), 81

(37.59), 93 (34.47), 68 (33.33)
HITACHI M-80B

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of Myrcenol.
While a complete, assigned spectrum is not readily available in all public databases, 13C NMR

data has been referenced.

Nucleus Data Availability Source

¹³C NMR
Spectra available in databases

such as SpectraBase.
[3][4]

¹H NMR

Data for related compounds

such as E-Myrcenol is

available.

[5]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in Myrcenol.

Technique Key Features Instrument

FTIR

The spectrum would show

characteristic peaks for O-H

stretching (from the alcohol

group) and C=C stretching

(from the alkene groups).

Bruker IFS 85

Experimental Protocols
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The following sections detail methodologies for the synthesis and isolation of Myrcenol.

Synthesis of Myrcenol via Deamination of
Hydroxygeranyl Dialkylamine
A common method for the synthesis of Myrcenol involves the deamination of 7-hydroxygeranyl

dialkylamine using a palladium-phosphine-cation complex catalyst.

Materials:

7-hydroxygeranyl dialkylamine

Palladium-phosphine-cation complex catalyst (e.g., [Pd(η-allyl)(dppe)]⁺BF₄⁻)

Methylene chloride (solvent)

Nitrogen gas

Procedure:

A reaction flask equipped with a distillation column is charged with 7-hydroxygeranyl

dialkylamine.

The atmosphere in the flask is replaced with nitrogen.

A solution of the palladium-phosphine-cation complex catalyst in methylene chloride is added

to the flask.

The reaction mixture is heated to approximately 130-150°C under a reduced pressure of 1-

50 mmHg.

As the reaction proceeds, a mixture of Myrcenol and its isomer, ocimenol, will distill off.

The distillate is collected, and Myrcenol can be separated and purified from ocimenol by

fractional distillation.
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Isolation of Myrcenol from Essential Oils by Steam
Distillation
Myrcenol is a natural component of various essential oils and can be isolated using steam

distillation.

Materials:

Plant material containing Myrcenol (e.g., lavender flowers, hops)

Water

Steam distillation apparatus (distillation flask, condenser, receiving flask)

Separatory funnel

Organic solvent (e.g., hexane or diethyl ether)

Anhydrous sodium sulfate

Procedure:

The plant material is placed in the distillation flask with water.

Steam is passed through the plant material, causing the volatile essential oils, including

Myrcenol, to vaporize.

The vapor mixture of water and essential oils is passed through a condenser, where it cools

and liquefies.

The resulting liquid, a mixture of water and the essential oil, is collected in the receiving

flask.

The collected distillate is transferred to a separatory funnel.

An organic solvent is added to the separatory funnel to extract the essential oil from the

water layer. The mixture is shaken gently and allowed to separate into two layers.
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The organic layer containing the dissolved essential oil is collected.

The organic extract is dried over anhydrous sodium sulfate to remove any residual water.

The solvent is then carefully evaporated under reduced pressure to yield the crude essential

oil.

Myrcenol can be further purified from the essential oil mixture using techniques such as

fractional distillation or chromatography.

Visualizations
The following diagrams illustrate the synthetic pathway of Myrcenol and a general workflow for

its analysis.

Myrcene Epoxymyrcene
Epoxidation

Myrcenol
Reduction

Click to download full resolution via product page

Caption: A simplified synthetic pathway for Myrcenol starting from Myrcene.
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Caption: General workflow for the isolation and analysis of Myrcenol from a natural source.

Biological Activity and Applications
Myrcenol is primarily utilized as a fragrance ingredient in a wide array of products, including

soaps, detergents, and perfumes, where it imparts a fresh, floral-citrus scent.[1] While specific

signaling pathways for Myrcenol are not extensively documented, its precursor, myrcene, has
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been studied for various biological activities, including analgesic, sedative, and anti-

inflammatory properties. Further research into the biological effects of Myrcenol itself could

reveal novel therapeutic applications. As a versatile chemical intermediate, Myrcenol is also

employed in the synthesis of other valuable fragrance compounds.[1]

Conclusion
This technical guide has provided a detailed overview of the physical and spectral

characteristics of Myrcenol, along with established protocols for its synthesis and isolation.

The presented data and methodologies are intended to support researchers, scientists, and

professionals in the fields of chemistry, pharmacology, and drug development in their work with

this versatile monoterpenoid. The structured presentation of this information aims to facilitate

easy reference and application in a laboratory setting. Further investigation into the biological

activities and potential signaling pathway interactions of Myrcenol is warranted to explore its

full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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